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Compound of Interest

Compound Name:
3-(TERT-

BUTYL)CYCLOHEXANONE

CAS No.: 936-99-2

Cat. No.: B1295260

Get Quote

Navigating the complexities of chemical handling requires a blend of rigorous scientific

understanding and practical, field-tested knowledge. This guide provides essential safety and

logistical information for the handling and disposal of 3-(tert-Butyl)cyclohexanone, CAS No.

936-99-2. Our goal is to empower researchers, scientists, and drug development professionals

with the critical information needed to work safely and effectively, ensuring both personal safety

and the integrity of your research.

Hazard Identification and Risk Assessment:
Understanding the Compound
Before any handling procedures begin, a thorough understanding of the potential hazards is

paramount. 3-(tert-Butyl)cyclohexanone is classified under the Globally Harmonized System

(GHS) with the following key hazards:

Skin Irritation (Category 2): Causes skin irritation upon contact.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]

This information is not merely a list of warnings but a directive for the selection of appropriate

personal protective equipment and the establishment of safe handling protocols.

Table 1: GHS Hazard Summary for 3-(tert-Butyl)cyclohexanone

Hazard Classification GHS Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are non-negotiable when handling 3-(tert-
Butyl)cyclohexanone. The following table outlines the minimum required PPE.

Table 2: Recommended Personal Protective Equipment
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Body Part Protection Standard Rationale

Eyes/Face
Safety goggles or a

face shield

OSHA 29 CFR

1910.133 or European

Standard EN166[2][3]

To prevent eye

contact which can

cause serious

irritation.[1]

Hands

Chemical-resistant

gloves (e.g., nitrile or

neoprene)

To prevent skin

contact which can

cause irritation.[1]

Body
Lab coat or chemical-

resistant apron

To protect against

accidental spills and

splashes.

Respiratory

Use in a well-

ventilated area,

preferably a chemical

fume hood

To minimize the

inhalation of vapors

which may cause

respiratory irritation.[1]

It is crucial to inspect all PPE for integrity before each use and to follow proper donning and

doffing procedures to avoid cross-contamination.

PPE Selection and Usage Workflow
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling 3-(tert-Butyl)cyclohexanone.
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PPE Workflow for Handling 3-(tert-Butyl)cyclohexanone

Preparation

Handling

Disposal

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Select Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat/Apron

Based on SDS

Don PPE Correctly

Handle 3-(tert-Butyl)cyclohexanone
in a well-ventilated area

(e.g., fume hood)

Doff PPE Carefully
to Avoid Contamination

Dispose of Contaminated Gloves
as Hazardous Waste

Clean and Store
Reusable PPE

Click to download full resolution via product page

Caption: PPE selection and usage workflow.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan minimizes the risk of exposure and ensures the

safe handling of 3-(tert-Butyl)cyclohexanone.

Preparation
Consult the Safety Data Sheet (SDS): Always review the most current SDS for 3-(tert-
Butyl)cyclohexanone before beginning any work.

Ensure Proper Ventilation: All handling and disposal operations should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[4]

Assemble and Inspect PPE: Gather all necessary PPE as outlined in Table 2 and inspect for

any damage.

Prepare a Spill Kit: Have a spill kit readily accessible that is appropriate for organic

compounds.

Handling
Don PPE: Put on your lab coat, followed by safety goggles and gloves.

Dispensing the Chemical: Carefully dispense the required amount of 3-(tert-
Butyl)cyclohexanone, avoiding direct contact with skin and eyes.[4]

Keep Containers Closed: When not in use, ensure the container is tightly closed and stored

in a cool, well-ventilated place.[1][3]

Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Post-Handling
Decontaminate Work Area: Clean the work surface thoroughly after use.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination (gloves first,

then goggles, and finally the lab coat).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1295260/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-3-tert-butyl-cyclohexanone
https://www.benchchem.com/product/b1295260/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-3-tert-butyl-cyclohexanone
https://www.benchchem.com/product/b1295260/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-3-tert-butyl-cyclohexanone
https://pdf.benchchem.com/8721/Proper_Disposal_of_3_tert_Butylcyclohexanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1295260/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-3-tert-butyl-cyclohexanone
https://www.benchchem.com/product/b1295260/docs?utm_src=pdf-body#a-researcher-s-guide-to-the-safe-handling-of-3-tert-butyl-cyclohexanone
https://pdf.benchchem.com/8721/Proper_Disposal_of_3_tert_Butylcyclohexanol_A_Guide_for_Laboratory_Professionals.pdf
https://aksci.com/sds/3681AF_SDS.pdf
https://pim-resources.coleparmer.com/sds/26161.pdf
https://aksci.com/sds/3681AF_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash Hands: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.[1]

Disposal Plan: Responsible Waste Management
Proper disposal of 3-(tert-Butyl)cyclohexanone and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Table 3: Disposal Protocol

Waste Type Disposal Container
Labeling
Requirements

Disposal
Procedure

Unused 3-(tert-

Butyl)cyclohexanone

Dedicated, chemically

compatible, and leak-

proof container with a

secure lid.[4]

"Hazardous Waste,"

"3-(tert-

Butyl)cyclohexanone"

Dispose of

contents/container to

an approved waste

disposal plant.[1]

Contaminated

Labware (e.g.,

pipettes, vials)

Puncture-resistant,

labeled container

"Hazardous Waste,"

"Contaminated with 3-

(tert-

Butyl)cyclohexanone"

Follow your

institution's guidelines

for solid chemical

waste disposal.

Contaminated PPE

(e.g., gloves)
Labeled waste bag

"Hazardous Waste,"

"Contaminated PPE"

Dispose of in

accordance with

institutional and local

regulations for

hazardous waste.

Important Note: Do not dispose of 3-(tert-Butyl)cyclohexanone down the drain.[4]

First Aid Measures: In Case of Exposure
Immediate and appropriate first aid is critical in the event of an accidental exposure.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.[1]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[2]

In all cases of exposure, consult a physician and show them the Safety Data Sheet for 3-(tert-
Butyl)cyclohexanone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295260/docs#a-researcher-s-guide-to-the-safe-
handling-of-3-tert-butyl-cyclohexanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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